Cas no 1903853-57-5 ((3S,4R)-3-amino-1,1-dioxothian-4-ol)

• Product Name: (3S,4R)-3-amino-1,1-dioxothian-4-ol
• CAS No: 1903853-57-5
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 5254617
• Update Time: 2023-08-26

(3S,4R)-3-amino-1,1-dioxothian-4-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-3-amino-4-hydroxy-1lambda6-thiane-1,1-dione
• (3S,4R)-3-amino-1,1-dioxothian-4-ol

• Inchi： 1S/C5H11NO3S/c6-4-3-10(8,9)2-1-5(4)7/h4-5,7H,1-3,6H2/t4-,5-/m1/s1
• InChI Key： WZSUXUYWRZVHMX-RFZPGFLSSA-N
• SMILES： S1(CC[C@H]([C@@H](C1)N)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: -1.8
• Topological Polar Surface Area: 88.8